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This technical guide provides an in-depth exploration of the theoretical models describing the
atomic structure of nitrogen. It covers the fundamental electronic configuration, the hierarchy of
energy level structures including fine and hyperfine splittings, and the experimental
methodologies used to determine these properties.

Core Theoretical Model: Electronic Structure

The atomic structure of nitrogen (N), with atomic number Z=7, is fundamentally described by its
electronic configuration. A neutral nitrogen atom possesses seven electrons.[1][2] Following the
Aufbau principle, these electrons occupy the lowest available energy orbitals.

The ground-state electron configuration of atomic nitrogen is:
1s22s22p3[1][3]

This configuration indicates that the first electron shell (n=1) is completely filled with two
electrons in the 1s orbital. The second shell (n=2) contains the remaining five electrons, with
two in the 2s orbital and three in the 2p orbitals. The three 2p electrons occupy the px, py, and
py orbitals singly, with parallel spins, in accordance with Hund's rule of maximum multiplicity.[1]

Quantum Numbers and Term Symbols
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The arrangement of electrons in the partially filled 2p subshell gives rise to specific atomic
states, which are concisely described by term symbols in the form 2s+1L,

o Total Orbital Angular Momentum (L): For the 2p2 configuration, the three electrons have
individual orbital angular momentum quantum numbers (l) of 1. The total L is the vector sum
of these, resulting in possible L values of 0, 1, 2, and 3, which correspondto S, P, D, and F
terms, respectively. However, due to the Pauli exclusion principle, only specific terms are
allowed. For nitrogen's 2p2 configuration, the allowed terms are S, 2D, and 2P.[1]

o Total Spin Angular Momentum (S): The three unpaired 2p electrons, each with spin s=1/2,
can combine to give a total spin S of 3/2 (quartet state) or 1/2 (doublet states).[1]

e Hund's Rules:

o The term with the highest spin multiplicity (2S+1) is the most stable. For nitrogen, the
S=3/2 state (a quartet) is the ground state.

o For terms with the same multiplicity, the one with the highest total orbital angular
momentum (L) is the most stable.

e Ground State Term Symbol: Applying Hund's rules, the ground state of nitrogen has the
highest multiplicity (S=3/2) and is an S-term (L=0). The total angular momentum J is the sum
of Land S, so J = 3/2. This results in the ground state term symbol #Ss/2.[1]

The hierarchy of nitrogen's atomic structure begins with the broad electron configuration, which
gives rise to distinct terms (e.g., 4S, 2D, 2P) based on electron-electron interactions.
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Hierarchy of Atomic Nitrogen Structure.

Fine and Hyperfine Structure

While the electronic configuration provides a foundational model, higher-resolution examination
reveals further splitting of energy levels, known as fine and hyperfine structure.

Fine Structure

Fine structure arises from the interaction between the electron’s spin magnetic moment and the
magnetic field generated by its orbital motion around the nucleus (spin-orbit coupling).[4] This
interaction splits the atomic terms (defined by L and S) into distinct energy levels, each
characterized by a total electronic angular momentum quantum number, J. The values of J are
given by the vector sum of L and S, ranging from |L-S| to L+S.[5]
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» For the nitrogen ground state (4S), L=0 and S=3/2, so there is only one possible J value
(J=3/2). Therefore, the ground state term is not split by fine structure.

» For the excited 2D term, L=2 and S=1/2. This gives J values of 5/2 and 3/2, splitting the term
into two fine structure levels: 2Ds/> and 2Ds/-.

o For the excited 2P term, L=1 and S=1/2. This gives J values of 3/2 and 1/2, splitting the term
into two fine structure levels: 2Ps/z and 2P1/2.

Hyperfine Structure

Hyperfine structure is a smaller energy splitting caused by the interaction of the total electronic
angular momentum (J) with the nuclear spin angular momentum (1).[6][7] For the most
abundant isotope, nitrogen-14 (**N), the nuclear spin is 1=1.[8] This interaction splits each fine
structure level into multiple hyperfine levels, characterized by a total atomic angular momentum
quantum number, F, where F ranges from |J-1| to J+1.[7]

e For the 4Ss/2 ground state level (J=3/2, I=1), F can be 1/2, 3/2, or 5/2.

e The energy shift for each hyperfine level is described by the magnetic dipole coupling

constant, A.
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Energy level splitting in atomic nitrogen.

Quantitative Data

The energy levels of atomic nitrogen have been precisely determined through spectroscopic

methods. The data below is sourced from the National Institute of Standards and Technology

(NIST) Atomic Spectra Database.[6]

Table 1: Energy L evels of Neutral Nitrogen (N 1)

Energy Level

Configuration Term J

(cm™)
1s22s22p3 4S° 3/2 0.000
1s22s22p3 2De 5/2 19224.464
3/2 19233.177
1s22s22p3 2p° 1/2 28838.920
3/2 28839.306
1522522p2(3P)3s ap 1/2 83284.070
3/2 83317.830
5/2 83364.620

The ionization energy for neutral nitrogen (N I) is 117225.7 cm~* (14.5341 eV).[8]

Table 2: Fine Structure Splitting

The energy difference between the J levels within a given term can be calculated from the

NIST data.
Fine Structure Splitting
Term J Levels
(cm™)
2p° 512, 3/2 8.713
2pe 3/2,1/2 0.386
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Table 3: Hyperfine Structure Constants

The hyperfine structure is characterized by coupling constants. The most precisely measured is
the magnetic dipole coupling constant (A) for the ground state.

Isotope Term J Constant (A)

14N 4g° 312 10.4509 MHz[9][10]

Experimental Protocols: Atomic Emission
Spectroscopy

The theoretical models of atomic structure are validated and refined through experimental
techniques, primarily atomic emission spectroscopy (AES).[3] The core principle of AES is to
excite the electrons of an atom to higher energy levels and then analyze the electromagnetic
radiation (light) emitted as they relax to lower levels.

Detailed Methodology

A typical experimental workflow for analyzing the atomic spectrum of nitrogen involves the
following steps:

e Atomization and Excitation:

o Source: A high-energy source is required to dissociate molecular nitrogen (Nz) into atoms
and excite them. Common sources include a high-voltage gas discharge tube containing
low-pressure nitrogen gas or an Inductively Coupled Plasma (ICP) torch where an aerosol
of a nitrogen-containing compound is introduced into a high-temperature argon plasma.[2]
[11]

o Process: In the source, energetic collisions (with electrons or ions) cause N2 molecules to
dissociate. The resulting nitrogen atoms are then excited, promoting their valence
electrons to higher, unstable energy orbitals.

o Dispersion of Emitted Light:
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o Collection: Light emitted from the excited atoms is collected using lenses and focused
onto the entrance slit of a spectrometer.

o Dispersion Element: Inside the spectrometer, a diffraction grating disperses the light,
separating it into its constituent wavelengths. The angle at which light is diffracted
depends on its wavelength.

e Detection:

o Detector: A position-sensitive detector, such as a Charge-Coupled Device (CCD) or a
photodiode array, is placed at the focal plane of the spectrometer.[2]

o Signal Acquisition: Each wavelength is focused onto a different point on the detector,
which converts the light intensity at each wavelength into an electrical signal. This creates
a digital representation of the emission spectrum.

o Calibration and Analysis:

o Wavelength Calibration: The spectrometer is calibrated using a source with well-known
emission lines, such as a mercury-argon or neon lamp. This creates a precise mapping
between the detector position and the wavelength of light.[12]

o Spectral Analysis: The recorded spectrum of nitrogen will show sharp emission lines at
specific wavelengths. The wavelength (A) of each line is related to the energy difference
(AE) between the initial (E_upper) and final (E_lower) energy levels of the electronic
transition by the Planck-Einstein relation: AE = hc/A (where h is Planck's constant and c is
the speed of light).

o Data Interpretation: By measuring the wavelengths of the emission lines, the energy
differences between the various fine and hyperfine structure levels can be determined
experimentally, allowing for the validation of the theoretical models.[12]
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Experimental Workflow for Atomic Emission Spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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